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Compound of Interest

Compound Name: 15:0-18:1 DG-d7

Cat. No.: B12395310 Get Quote

This guide provides a comprehensive technical overview of 15:0-18:1 DG-d7, a deuterated

diacylglycerol, intended for researchers, scientists, and drug development professionals. It

covers its structure, biochemical significance, and application as an internal standard in

quantitative lipidomics, along with detailed experimental methodologies.

Core Concepts and Structure
15:0-18:1 DG-d7 is a synthetic, deuterium-labeled diacylglycerol (DG or DAG) with the specific

chemical structure 1-pentadecanoyl-2-oleoyl(d7)-sn-glycerol.[1][2] It consists of a glycerol

backbone where:

The sn-1 position is esterified with pentadecanoic acid (15:0), a 15-carbon saturated fatty

acid.[1]

The sn-2 position is esterified with oleic acid (18:1), an 18-carbon monounsaturated fatty

acid, which has been labeled with seven deuterium (d7) atoms.[1]

This isotopic labeling makes its molecular weight distinct from its endogenous, non-labeled

counterpart, which is critical for its use as an internal standard in mass spectrometry-based

applications.[3]

Physicochemical and Quantitative Data
The key quantitative properties of 15:0-18:1 DG-d7 are summarized below. These

specifications are crucial for accurate experimental design and data interpretation.
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Property Value Source

Full Name
1-pentadecanoyl-2-oleoyl(d7)-

sn-glycerol
[1][2][4]

Molecular Weight 587.98 g/mol [4]

Purity >99% (as determined by TLC)

Physical State
Liquid (typically supplied in

chloroform)
[4]

Standard Concentration 1 mg/mL

Storage Temperature -20°C [4]

Biochemical Significance of Diacylglycerols
Diacylglycerols (DGs) are not merely intermediates in lipid metabolism; they are potent second

messengers in cellular signaling.[1] Their production and signaling are linked to numerous

physiological and pathological processes.

Synthesis and Signaling: DGs are transiently produced at the cell membrane from the

cleavage of phospholipids like phosphatidylinositol 4,5-bisphosphate (PIP2) by the enzyme

Phospholipase C (PLC).[1]

Protein Kinase C (PKC) Activation: As a key lipid messenger, DG recruits and activates

Protein Kinase C (PKC) at the membrane.[1] Activated PKC then phosphorylates a multitude

of downstream protein targets, influencing processes such as cell growth, differentiation, and

apoptosis.

Metabolic Role and Disease: DGs are precursors for the synthesis of complex lipids such as

triacylglycerols (triglycerides) and phospholipids.[5] However, the accumulation of specific

DG isomers has been implicated in the development of insulin resistance.[1] Furthermore,

dysregulation of DG production is associated with Alzheimer's disease, cancer, and various

immune disorders.[1]
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Diacylglycerol (DAG) signaling pathway.

Application in Quantitative Lipidomics
The primary application of 15:0-18:1 DG-d7 is as an internal standard (IS) for the accurate

quantification of DG species in complex biological matrices using liquid chromatography-mass

spectrometry (LC-MS).[1][3] The use of a stable isotope-labeled IS is considered the gold

standard in quantitative mass spectrometry because it effectively corrects for:

Variability in lipid extraction efficiency.

Sample loss during preparation steps.

Matrix effects and fluctuations in instrument response (ionization efficiency).

Specific documented applications include its use as an internal standard in the analysis of:

Skeletal muscle tissues.[1]

Mitochondria and lipid droplets.[1]
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Egg yolk lipid extracts.[1]

Human plasma.[6]

Indica rice.[7]

Experimental Protocols
A typical lipidomics workflow involves sample preparation, lipid extraction, LC-MS analysis, and

data processing.
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1. Biological Sample
(e.g., Plasma, Tissue)

2. Add Internal Standard
(15:0-18:1 DG-d7)

3. Lipid Extraction
(e.g., MTBE/Methanol)

4. Phase Separation
(Collect Organic Layer)

5. Evaporation & Reconstitution

6. LC-MS/MS Analysis
(RPLC-ESI(+)-HRMS)

7. Data Processing & Quantification
(Ratio of Endogenous DG to DG-d7)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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